Cas no 2248175-92-8 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate
• CAS No: 2248175-92-8
• MF: C₂₁H₂₀N₂O₆
• MW: 396.393305778503
• CID: 6179577
• PubChem ID: 165728192
• Update Time: 2025-05-26

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate Chemical and Physical Properties

Names and Identifiers

• EN300-6523780
• 2248175-92-8
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate

• Inchi： 1S/C21H20N2O6/c1-13(2)18(22-17(24)12-28-14-8-4-3-5-9-14)21(27)29-23-19(25)15-10-6-7-11-16(15)20(23)26/h3-11,13,18H,12H2,1-2H3,(H,22,24)/t18-/m0/s1
• InChI Key： MKOGJAVYMLDTKT-SFHVURJKSA-N
• SMILES： O(C([C@H](C(C)C)NC(COC1C=CC=CC=1)=O)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 396.13213636g/mol
• Monoisotopic Mass: 396.13213636g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 619
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 102Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate

Chemical Compound CAS No. 2248175-92-8: 1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate

The compound with CAS No. 2248175-92-8, known as 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl (2S)-3-methyl-2-(2-phenoxyacetamido)butanoate, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its complex structure and potential applications in drug development. Recent studies have highlighted its role in various biological systems, particularly in relation to enzyme inhibition and receptor modulation.

The molecular structure of 1,3-dioxo-2,3-dihydro-1H-isoindol is characterized by a bicyclic framework with a fused isoindole ring system. The isoindole moiety is a common structural element in many bioactive compounds, often contributing to their stability and bioavailability. The presence of the (2S)-3-methyl group introduces stereochemical complexity, which is crucial for determining the compound's pharmacokinetic properties. Additionally, the phenoxyacetamido group adds hydrophilic characteristics, enhancing the molecule's ability to interact with biological targets.

Recent research has focused on the synthesis and optimization of this compound. Scientists have employed advanced synthetic methodologies, including enantioselective catalysis and click chemistry, to improve the yield and purity of (2S)-3-methyl derivatives. These advancements have not only streamlined the production process but also enabled the exploration of its pharmacological properties in greater depth.

In terms of biological activity, 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives have shown promising results in inhibiting key enzymes involved in metabolic pathways. For instance, studies have demonstrated that this compound can effectively inhibit phenoxyacetamido target enzymes with high specificity. Such findings underscore its potential as a lead compound for developing novel therapeutic agents.

Furthermore, the stereochemistry at the (S)-configuration has been shown to significantly influence the compound's bioactivity. Researchers have conducted extensive in vitro and in vivo studies to evaluate its efficacy in animal models of diseases such as cancer and neurodegenerative disorders. These studies have revealed that the compound exhibits potent anti-proliferative effects against cancer cells while showing minimal toxicity to healthy cells.

The application of 1,3-dioxo-2,3-dihydro-1H-isoindol derivatives extends beyond pharmacology into materials science. Recent investigations have explored their use as building blocks for constructing advanced materials with tailored optical and electronic properties. The unique combination of aromaticity and stereochemistry in this molecule makes it an attractive candidate for such applications.

In conclusion, CAS No. 2248175-92-8, or 1,3-dioxo-2,3-dihydro-1H-isoin dolyl (S)-methyl phenoxyacetamidobutanoate, represents a cutting-edge molecule with vast potential across multiple scientific disciplines. Its intricate structure and versatile properties continue to inspire innovative research directions. As ongoing studies uncover new insights into its mechanisms of action and applications, this compound is poised to play a pivotal role in advancing both medicinal chemistry and materials science.